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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of international standards restricting the use
of allergenic disperse dyes in textile products. Disperse dyes are a class of synthetic colorants
used primarily for dyeing polyester and other synthetic fibers. While effective and economical, a
number of these dyes have been identified as potent skin sensitizers, capable of causing
allergic contact dermatitis (ACD).[1][2] Growing awareness of their potential health risks has led
to the establishment of regulatory and voluntary restrictions worldwide. This guide outlines the
key regulations in the European Union, Germany, and Japan, as well as the influential
voluntary standard OEKO-TEX® Standard 100, offering a comparative analysis of restricted
substances, limit values, and testing methodologies.

Comparative Analysis of Restriction Standards

The following tables summarize the key differences and similarities between the major
international standards governing allergenic disperse dyes.

Table 1: Overview of Key Regulations and Standards
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Regulation/Standard Jurisdiction/Scope Key Features

Restricts certain carcinogenic
disperse dyes under Annex
XVII, entry 72.[3] Azo dyes that
REACH (EC) No 1907/2006 European Union can release specific
carcinogenic aromatic amines
are also restricted under
Annex XVII, entry 43.[4][5]

Prohibits or restricts a list of

allergenic and carcinogenic
German Food and Feed Code

Germany disperse dyes in consumer
(LFGB)

goods that come into contact
with the skin.

Regulates harmful substances
in household products,
Act on Control of Household ) ) ] o
o including textiles. Restrictions
Products Containing Harmful Japan

on azo dyes that can release
Substances (Law 112)

specific aromatic amines are in

place.

A globally recognized
certification system for textiles
tested for harmful substances.
OEKO-TEX® Standard 100 International (Voluntary) It includes a comprehensive
list of banned allergenic and
carcinogenic dyes with strict

limit values.

Table 2: Comparison of Restricted Allergenic and Carcinogenic Disperse Dyes and Their Limits
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OEKO-
EU REACH
German TEX® .
CAS (Annex o Classificati
C.l. Name o LFGB Limit Standard
Number XVII) Limit o on
(mgl/kg) 100 Limit
(mglkg)
(mglkg)
Disperse ) )
2475-45-8 50 <75 Not detected Carcinogenic
Blue 1
Disperse o i
2475-46-9 Not specified <75 50 Allergenic
Blue 3
Disperse
3179-90-6 Not specified <75 50 Allergenic
Blue 7
Disperse - )
3860-63-7 Not specified <75 50 Allergenic
Blue 26
Disperse
12222-75-2 Not specified <75 50 Allergenic
Blue 35
Disperse - )
12222-97-8 Not specified <75 50 Allergenic
Blue 102
Disperse -~ )
12223-01-7 Not specified <75 50 Allergenic
Blue 106
Disperse . .
61951-51-7 Not specified <75 50 Allergenic
Blue 124
Disperse - )
23355-64-8 Not specified <75 50 Allergenic
Brown 1
Disperse o i
2581-69-3 Not specified <75 50 Allergenic
Orange 1
Disperse N )
730-40-5 Not specified <75 50 Allergenic
Orange 3
Disperse N N ) )
82-28-0 Not specified Not specified Not detected Carcinogenic
Orange 11
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Disperse N )
12223-33-5 Not specified <75 50 Allergenic

Orange 37/76

Disperse Red » .

1 2872-52-8 Not specified <75 50 Allergenic

Disperse Red N )

1 2872-48-2 Not specified <75 50 Allergenic

Disperse Red - )

17 3179-89-3 Not specified <75 50 Allergenic

Disperse -~ )
119-15-3 Not specified <75 50 Allergenic

Yellow 1

Disperse . .
2832-40-8 50 <75 Not detected Carcinogenic

Yellow 3

Disperse - )
6373-73-5 Not specified <75 50 Allergenic

Yellow 9

Disperse - - )
6250-23-3 Not specified Not specified 50 Allergenic

Yellow 23

Disperse N )
12236-29-2 Not specified <75 50 Allergenic

Yellow 39

Disperse - )
54824-37-2 Not specified <75 50 Allergenic

Yellow 49

Basic Red 9 569-61-9 50 Not specified Not detected Carcinogenic

Basic Violet 3  548-62-9 50 Not specified Not detected Carcinogenic

Note: "Not specified" indicates that the dye is not explicitly listed in the specific regulation for a

general restriction, though it may be covered under broader categories like azo dyes. "Not

detected" implies the substance should not be present at the analytical detection limit.

Performance Comparison: Allergenic Dyes vs. Safer
Alternatives
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The selection of dyes in the textile industry is a balance between performance, cost, and safety.
While allergenic disperse dyes have been valued for their dyeing properties on synthetic fibers,
the industry is increasingly adopting safer alternatives.

Table 3: Performance Characteristics of Allergenic Dyes vs. Alternatives
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Allergenic Disperse
Performance Metric Dyes (e.g.,

Disperse Blue 35)

Safer Alternatives
(e.g., other Supporting
disperse dyes, Data/Observations

natural dyes)

Color Fastness to Generally good to

Washing excellent.

Varies. Some modern
synthetic alternatives
like Disperse Blue 56,
79, and 183 show
comparable or even
superior wash
fastness to Disperse
Blue 35. Natural dyes
often exhibit lower
wash fastness, though
this can be improved

with mordants.

Color Fastness to

] Moderate to good.
Light

Varies. Some
alternatives offer
improved light
fastness. Certain
natural pigments have
demonstrated superior
lightfastness
compared to some

commercial dyes.

Dyeing Efficiency &
Color Yield

High efficiency on

polyester fibers.

Modern alternatives o
] ] The textile industry
are designed for high )
o ) continues to develop
efficiency on synthetic ]
] high-performance,
fibers. Natural dyes )
non-allergenic dyes to
may have lower color o
] ] match the efficiency of
yields and require ]
-~ ] older, problematic
specific dyeing
B dyes.
conditions.

Cost-Effectiveness Generally low cost.

The cost of Increasing regulatory

alternatives can be pressure and
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higher, which has consumer demand for
been a barrier to their sustainable and safe
widespread adoption. products are driving
Natural dyes can also down the cost of

be more expensive alternatives.

due to raw material

sourcing and

processing.

Experimental Protocols for Key Analyses

The detection and quantification of restricted disperse dyes in textiles are performed using

standardized analytical methods.
1. Determination of Disperse Dyes in Textiles (DIN 54231)
This German standard is a widely referenced method for the detection of disperse dyes.

e Principle: The textile sample is subjected to an extraction process using a suitable solvent
(e.g., methanol or a mixture of methanol and dichloromethane) to dissolve the disperse dyes.
The resulting extract is then analyzed to identify and quantify the specific dyes.

o Methodology:
o Sample Preparation: A representative sample of the dyed textile is accurately weighed.

o Extraction: The sample is placed in an extraction thimble and extracted with the chosen
solvent in a Soxhlet apparatus or using ultrasonic extraction.

o Analysis: The extract is concentrated and analyzed using chromatographic techniques.

» Thin-Layer Chromatography (TLC): Often used for initial screening to identify the
presence of restricted dyes by comparing the retention factor (Rf) values of spots with

those of standard reference dyes.

= High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) or
Mass Spectrometry (MS): Used for confirmation and quantification. The retention times
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and UV-Vis spectra (for DAD) or mass-to-charge ratio (for MS) of the peaks in the
sample extract are compared with those of known standards.

o Quantification: The concentration of each identified dye is calculated based on a
calibration curve generated from standard solutions of known concentrations.

2. Quantitative Analysis of Disperse Dyes by LC-MS (SATRA TM459)

This method is specifically designed for the quantitative analysis of disperse dyes using a more

sensitive and specific technique.

» Principle: This method utilizes liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS) for the highly selective and sensitive quantification of target

disperse dyes.

o Methodology:
o Extraction: A textile sample is extracted with methanol using ultrasonic agitation.
o Filtration: The extract is filtered to remove any solid particles.

o LC-MS/MS Analysis: The filtered extract is injected into the LC-MS/MS system. The
system separates the individual dyes, and the mass spectrometer detects and quantifies
them based on their specific parent and daughter ion transitions (Multiple Reaction
Monitoring - MRM).

o Calculation: The concentration of each disperse dye in the material is calculated in mg/kg.
Mandatory Visualizations
Signaling Pathway for Allergic Contact Dermatitis (ACD)

The diagram below illustrates the key events in the sensitization and elicitation phases of
allergic contact dermatitis induced by disperse dyes, which act as haptens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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